Cas no 1909305-96-9 (3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride)

• Product Name: 3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride
• CAS No: 1909305-96-9
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• MDL: MFCD29047076
• CID: 4628454
• PubChem ID: 92135212
• Update Time: 2025-05-27

3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride
• 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine hydrochloride
• 3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride

• MDL： MFCD29047076
• Inchi： 1S/C8H9BrN2.ClH/c9-6-3-5-1-2-7(10)8(5)11-4-6;/h3-4,7H,1-2,10H2;1H
• InChI Key： BAXMKHCMXXSWKD-UHFFFAOYSA-N
• SMILES： NC1CCC2=CC(Br)=CN=C12.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride

Comprehensive Overview of 3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride (CAS No. 1909305-96-9)

The compound 3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride (CAS No. 1909305-96-9) is a brominated cyclopentabpyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and an amine hydrochloride functional group, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders.

In recent years, the demand for heterocyclic compounds like 3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride has surged, driven by advancements in precision medicine and AI-driven drug design. This compound’s cyclopentabpyridine scaffold is structurally similar to purine bases, enabling interactions with biological targets such as G-protein-coupled receptors (GPCRs) and enzyme active sites. Its bromine atom further enhances reactivity, facilitating cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, which are critical for creating complex drug candidates.

The synthesis and application of CAS No. 1909305-96-9 align with trending topics in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such intermediates, reducing reliance on hazardous reagents. Additionally, its potential role in neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) has sparked interest, as modifications of its core structure could yield blood-brain barrier (BBB)-penetrant molecules.

From an industrial perspective, 3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride is gaining traction in high-throughput screening (HTS) libraries. Its amine hydrochloride moiety improves solubility, a key factor in bioavailability optimization. Questions frequently searched in academic and industrial circles include: "How to purify brominated cyclopentabpyridines?" or "What are the spectroscopic (NMR/LCMS) characteristics of CAS 1909305-96-9?"—highlighting the need for detailed analytical protocols.

In summary, 3-bromo-5H,6H,7H-cyclopentabpyridin-7-amine hydrochloride represents a versatile building block in modern organic chemistry. Its integration into fragment-based drug discovery (FBDD) and combinatorial chemistry underscores its importance. Future studies may focus on its structure-activity relationships (SAR) to unlock therapeutic applications, particularly in oncology and infectious diseases.